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Compound of Interest

Compound Name: Dabsyl-PC

Cat. No.: B162369

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dabsyl-PC, or dabsyl-labeled phosphatidylcholine, is a specialized molecular probe primarily
utilized in the study of lipid metabolism and enzyme kinetics. While not as commonly found in
commercial catalogs as other fluorescently labeled phospholipids, its structural and functional
characteristics make it a valuable tool for specific research applications, most notably in the
continuous monitoring of phospholipase A2 (PLA2) activity. This technical guide provides an in-
depth overview of Dabsyl-PC, including its presumed structure, commercial availability, a
detailed experimental protocol for its primary application, and the underlying signaling
pathways.

Commercial Availability

Direct, off-the-shelf commercial availability of a compound explicitly marketed as "Dabsyl-PC"
is limited. Researchers seeking this specific probe may need to consider custom synthesis
services. Several companies specialize in the synthesis of custom lipids and fluorescently
labeled biomolecules and can likely synthesize Dabsyl-PC upon request.

Table 1: Commercial Availability and Alternatives
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Presumed Structure and Function

Based on related compounds, Dabsyl-PC is a phosphatidylcholine molecule where the dabsyl
(4-dimethylaminoazobenzene-4'-sulfonyl) group is covalently attached to one of the fatty acyl
chains. The dabsyl moiety functions as a chromophore and can act as a quencher in
fluorescence resonance energy transfer (FRET) based assays.

A closely related and documented compound is Dabsyl-BODIPY-PC. In this molecule, the
dabsyl group is attached to the sn-1 acyl chain, and a BODIPY fluorophore is attached to the
sn-2 acyl chain. The close proximity of the dabsyl quencher to the BODIPY fluorophore results
in the quenching of the BODIPY fluorescence.

Core Application: Phospholipase A2 (PLA2) Assay

The primary application of a dabsyl-labeled phosphatidylcholine, particularly in a dual-labeled
format with a fluorophore, is in a continuous, real-time fluorometric assay for phospholipase A2
(PLA2) activity.

Signaling Pathway: PLA2-Mediated Hydrolysis of
Phosphatidylcholine
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Phospholipase A2 enzymes are critical players in various signaling pathways, including the
inflammatory cascade. They catalyze the hydrolysis of the ester bond at the sn-2 position of
glycerophospholipids, releasing a free fatty acid (such as arachidonic acid) and a
lysophospholipid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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